Cas no 2089658-74-0 (5-(methoxycarbonyl)-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid)

• Product Name: 5-(methoxycarbonyl)-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid
• CAS No: 2089658-74-0
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• MDL: MFCD34186664
• CID: 5248254
• PubChem ID: 131496863
• Update Time: 2025-05-20

5-(methoxycarbonyl)-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(methoxycarbonyl)-5H,6H,7H,8H-imidazo[1,2-a]p yridine-2-carboxylic acid
• 5-(methoxycarbonyl)-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid

• MDL： MFCD34186664
• Inchi： 1S/C10H12N2O4/c1-16-10(15)7-3-2-4-8-11-6(9(13)14)5-12(7)8/h5,7H,2-4H2,1H3,(H,13,14)
• InChI Key： KMHDORYDVZYZKH-UHFFFAOYSA-N
• SMILES： C12=NC(C(O)=O)=CN1C(C(OC)=O)CCC2

Additional information on 5-(methoxycarbonyl)-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid

5-(methoxycarbonyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 2089658-74-0): An Emerging Compound in Medicinal Chemistry

5-(methoxycarbonyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 2089658-74-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of imidazopyridines, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The molecular structure of 5-(methoxycarbonyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid is characterized by a fused imidazole and pyridine ring system with a methoxycarbonyl group attached to the 5-position and a carboxylic acid group at the 2-position. This arrangement provides a unique scaffold that can be modified to enhance its biological activity and pharmacokinetic properties.

Recent studies have shown that 5-(methoxycarbonyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-(methoxycarbonyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid has also been investigated for its antiviral activity. Research has demonstrated that this compound can effectively inhibit the replication of various viruses, including influenza A virus and herpes simplex virus. The mechanism of action is believed to involve the modulation of viral entry and replication processes within host cells.

The anticancer potential of 5-(methoxycarbonyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid has also been explored in several preclinical studies. It has been shown to exhibit cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The compound appears to induce apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

To further understand the biological activities of 5-(methoxycarbonyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid, researchers have conducted extensive structure-activity relationship (SAR) studies. These studies have identified key structural modifications that can enhance the potency and selectivity of the compound. For example, substituting different functional groups at the methoxycarbonyl position or modifying the carboxylic acid group has been shown to improve its biological activity.

The pharmacokinetic properties of 5-(methoxycarbonyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid have also been investigated to optimize its therapeutic potential. Studies have shown that this compound has good oral bioavailability and a favorable half-life in vivo. These properties make it an attractive candidate for further development as a therapeutic agent.

In conclusion, 5-(methoxycarbonyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 2089658-74-0) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an exciting area of research for the development of new therapeutic agents. Ongoing studies are expected to provide further insights into its mechanisms of action and clinical utility.